Cas no 22954-83-2 (2H-Pyran-2-one,3,6-dihydro-4,6,6-trimethyl-)

• Product Name: 2H-Pyran-2-one,3,6-dihydro-4,6,6-trimethyl-
• CAS No: 22954-83-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 276300
• PubChem ID: 24857334
• Update Time: 2025-04-19

2H-Pyran-2-one,3,6-dihydro-4,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,3,6-dihydro-4,6,6-trimethyl-
• 3,6-DIHYDRO-4,6,6-TRIMETHYL-2H-PYRAN-2-ONE
• 4,6,6-trimethyl-3H-pyran-2-one
• 4,6,6-trimethyl-3,6-dihydro-2H-pyran-2-one
• SCHEMBL8079189
• DTXSID00300097
• J-014916
• NSC134781
• 3,6-Dihydro-4,6,6-trimethyl-2H-pyran-2-one, 96%
• 22954-83-2
• FT-0638272
• AKOS015916702
• NSC-134781
• 4, 6, 6-trimethyl-3H-pyran-2-one
• InChI=1/C8H12O2/c1-6-4-7(9)10-8(2,3)5-6/h5H,4H2,1-3H
• 2H-pyran-2-one, 3,6-dihydro-4,6,6-trimethyl-
• DB-046035

• MDL： MFCD00010696
• Inchi： 1S/C8H12O2/c1-6-4-7(9)10-8(2,3)5-6/h5H,4H2,1-3H3
• InChI Key： NHUXODGJQOPQHG-UHFFFAOYSA-N
• SMILES： O1C(CC(C)=CC1(C)C)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.012 g/mL at 25 °C(lit.)
• Boiling Point: 92-93 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.463(lit.)
• PSA: 26.3
• LogP: 1.65820
• Solubility: Not determined

2H-Pyran-2-one,3,6-dihydro-4,6,6-trimethyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones